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Compound of Interest

Compound Name: 8-oxo-GTP

Cat. No.: B15613936 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with 8-oxo-7,8-dihydroguanosine 5'-triphosphate (8-
oxo-GTP). The following procedures for handling, storage, and disposal are based on best

laboratory practices for similar chemical compounds, in the absence of a specific Safety Data

Sheet (SDS) for 8-oxo-GTP. Given its application in studies of oxidative DNA damage and

potential mutagenic properties, a cautious approach is warranted.

Personal Protective Equipment (PPE)
When handling 8-oxo-GTP, especially in its solid form, appropriate personal protective

equipment is essential to minimize exposure. For aqueous solutions, the risk is lower, but good

laboratory practice should still be maintained.

Standard PPE includes:

Gloves: Nitrile or latex gloves should be worn at all times.

Eye Protection: Safety glasses or goggles are mandatory to protect from splashes.

Lab Coat: A standard lab coat should be worn to protect clothing and skin.

For procedures that may generate aerosols or involve larger quantities of the powdered form,

additional precautions may be necessary, such as a disposable gown and respiratory

protection.
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Operational Plan: From Receipt to Use
A systematic approach to handling 8-oxo-GTP ensures safety and maintains the integrity of the

compound.

1. Receiving and Storage:

Upon receipt, inspect the packaging for any signs of damage.

8-oxo-GTP is typically shipped on gel packs and should be stored at -20°C for long-term

stability.[1][2][3]

The compound is for general laboratory use.[1][2][3]

2. Preparation of Solutions:

Handle the powdered form in a designated area, such as a chemical fume hood or a balance

enclosure, to prevent inhalation of dust.

When preparing solutions, add the solvent to the pre-weighed 8-oxo-GTP powder slowly to

avoid aerosolization.

Commercially available solutions often come in water at a concentration of 10-11 mM with a

pH of 7.5 ±0.5.[1][2][3]

3. Experimental Use:

Clearly label all tubes and containers with the compound name and concentration.

When using in experiments, handle with the same level of precaution as any other potentially

hazardous chemical.

Avoid direct contact with skin and eyes.

Disposal Plan
Proper disposal of 8-oxo-GTP and contaminated materials is crucial to prevent environmental

contamination and potential health risks.
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Contaminated PPE: Used gloves, disposable lab coats, and other contaminated items

should be placed in a designated hazardous waste container.

Chemical Waste: Unused 8-oxo-GTP solutions and other chemical waste should be

collected in a clearly labeled hazardous waste bottle.

Disposal Method: Follow your institution's and local regulations for the disposal of chemical

waste. Do not pour 8-oxo-GTP solutions down the drain.

Quantitative Data Summary
Parameter Value Reference

Storage Temperature -20°C [1][2][3]

Shelf Life 12 months from delivery [1][2][3]

Molecular Formula C₁₀H₁₆N₅O₁₅P₃ (free acid) [1]

Molecular Weight 539.18 g/mol (free acid) [1]

Purity ≥ 95% (HPLC) [1][2][3]

Supplied Form Solution in water [1][2][3]

Concentration 10 mM - 11 mM [1][2][3]

pH 7.5 ±0.5 [1][2][3]

Experimental Workflow
The following diagram outlines the safe handling workflow for 8-oxo-GTP.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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